Cas no 914482-23-8 (3,5-difluoro-1h-pyridin-2-one)

• Product Name: 3,5-difluoro-1h-pyridin-2-one
• CAS No: 914482-23-8
• MF: C₅H₃F₂NO
• MW: 131.080228090286
• MDL: MFCD13185555
• CID: 1965132
• PubChem ID: 12000513
• Update Time: 2025-05-28

3,5-difluoro-1h-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-1h-pyridin-2-one
• 2(1H)-PYRIDINONE, 3,5-DIFLUORO-
• 3,5-difluoropyridin-2-ol
• QC-7018
• 3,5-difluoro-2-hydroxypyridine
• 2(1H)-PYRIDINONE,3,5-DIFLUORO
• 3,5-Difluoro-2(1H)-pyridinone (ACI)
• AS-59887
• W17865
• AKOS006377286
• 3,5-difluoro-1,2-dihydropyridin-2-one
• 3,5-Difluoro-2(1H)-pyridinone
• DB-293893
• MFCD13185555
• 914482-23-8
• DTXSID40475576
• SCHEMBL20714876

• MDL： MFCD13185555
• Inchi： 1S/C5H3F2NO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
• InChI Key： CQPCSKARWXNHPS-UHFFFAOYSA-N
• SMILES： O=C1C(F)=CC(F)=CN1

Computed Properties

• Exact Mass: 131.01800
• Monoisotopic Mass: 131.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.86000
• LogP: 0.65310

Additional information on 3,5-difluoro-1h-pyridin-2-one

Recent Advances in the Study of 3,5-Difluoro-1H-pyridin-2-one (CAS: 914482-23-8): A Promising Scaffold in Medicinal Chemistry

3,5-Difluoro-1H-pyridin-2-one (CAS: 914482-23-8) has emerged as a significant scaffold in medicinal chemistry due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's fluorinated pyridinone core is of particular interest due to its ability to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-difluoro-1H-pyridin-2-one exhibit potent inhibitory activity against several kinases involved in cancer progression, with IC50 values in the nanomolar range. The study also noted improved pharmacokinetic profiles compared to non-fluorinated analogs, underscoring the importance of fluorine substitution in drug design.

In addition to its role in kinase inhibition, 3,5-difluoro-1H-pyridin-2-one has shown promise in antimicrobial applications. Research published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this scaffold exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for novel antibiotic development.

From a synthetic perspective, recent advancements have streamlined the production of 3,5-difluoro-1H-pyridin-2-one and its derivatives. A 2022 patent (WO2022156789) describes an efficient, scalable method for its synthesis, utilizing a novel fluorination protocol that minimizes byproduct formation. This development is expected to facilitate further exploration of the scaffold's medicinal potential.

Looking ahead, researchers are investigating the incorporation of 3,5-difluoro-1H-pyridin-2-one into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Preliminary data suggest that the scaffold's ability to engage with multiple protein targets could be leveraged for the development of next-generation therapeutics. However, challenges remain in optimizing selectivity and reducing off-target effects.

In conclusion, 3,5-difluoro-1H-pyridin-2-one (CAS: 914482-23-8) represents a valuable building block in contemporary drug discovery. Its demonstrated biological activities, coupled with recent synthetic improvements, position it as a scaffold worthy of continued investigation. Future research directions may include exploration of its applications in neurological disorders and inflammatory diseases, areas where fluorinated heterocycles have shown particular promise.